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Compound of Interest

Compound Name: Potassium valerate

Cat. No.: B096342 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of Potassium valerate, including its commercial availability, key

biological activities, and detailed experimental protocols for its evaluation.

Potassium valerate, also known as potassium pentanoate, is the potassium salt of valeric

acid, a short-chain fatty acid. While it has applications in various industries, its role as a

potential therapeutic agent, primarily due to the activity of its parent compound, valeric acid,

has garnered significant interest in the scientific community. Valeric acid is a known histone

deacetylase (HDAC) inhibitor, a class of compounds that has shown promise in cancer therapy

and the treatment of neurodegenerative diseases. This guide consolidates technical data on

Potassium valerate's commercial sources, its mechanism of action, and relevant experimental

procedures to facilitate further research and development.

Commercial Availability and Specifications
Potassium valerate (CAS Number: 19455-21-1) is available from a range of commercial

chemical suppliers. While specific grades and purity levels may vary, it is typically offered for

research and development purposes. Researchers are advised to request certificates of

analysis (CoA) from suppliers for detailed information on purity, impurity profiles, and physical

properties.

Table 1: Commercial Suppliers of Potassium Valerate
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Supplier Website Notes

Sigma-Aldrich (Merck) --INVALID-LINK--
Offers a range of chemical

products for research.

Fisher Scientific --INVALID-LINK--
A major distributor of scientific

products.

TCI America --INVALID-LINK--
Specializes in organic

chemicals for research.

Parchem --INVALID-LINK--
A supplier of specialty

chemicals.

LookChem --INVALID-LINK--
An online platform connecting

chemical buyers and sellers.

ChemWhat --INVALID-LINK--
A database and supplier of

chemicals.

BLD Pharm --INVALID-LINK--

A supplier of pharmaceutical

intermediates and research

chemicals.

Table 2: General Properties of Potassium Valerate

Property Value Reference

Molecular Formula C₅H₉KO₂ [1]

Molecular Weight 140.22 g/mol [1]

CAS Number 19455-21-1 [1]

Boiling Point 185.3°C at 760 mmHg [1][2]

Flash Point 80.5°C [1][2]

Vapor Pressure 0.452mmHg at 25°C [1]

Biological Activity: Histone Deacetylase Inhibition
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The primary biological activity of interest for Potassium valerate in a research and drug

development context stems from the action of valeric acid as a histone deacetylase (HDAC)

inhibitor.[3][4] HDACs are a class of enzymes that remove acetyl groups from histones, leading

to chromatin condensation and transcriptional repression. By inhibiting HDACs, valeric acid

promotes a more open chromatin structure, allowing for the transcription of tumor suppressor

genes and other genes involved in cell differentiation and apoptosis.[3]

Signaling Pathways
Valeric acid's inhibition of HDACs, particularly HDAC3, has been shown to impact several key

signaling pathways implicated in cancer progression.[3] One of the most critical is the NF-κB

(Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[5] In many

cancers, the NF-κB pathway is constitutively active, promoting cell survival and proliferation.

HDAC inhibitors can suppress NF-κB activity, leading to a decrease in the expression of anti-

apoptotic proteins and an increase in apoptosis.[5]

The inhibition of HDACs by valeric acid ultimately leads to the induction of apoptosis

(programmed cell death) and cell cycle arrest in cancer cells.[3] This is achieved through the

upregulation of pro-apoptotic proteins and the downregulation of anti-apoptotic proteins.
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Valeric Acid's Mechanism of Action as an HDAC Inhibitor.

Experimental Protocols
To aid researchers in the evaluation of Potassium valerate, this section provides detailed

methodologies for key in vitro assays.
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Experimental Workflow for Cellular Effects of Potassium
Valerate
The following diagram outlines a typical workflow for assessing the biological effects of

Potassium valerate on cultured cells.
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Workflow for Evaluating Potassium Valerate's Cellular Effects.

Cell Viability (MTT) Assay
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an

indicator of cell viability.[6][7][8][9]
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Materials:

96-well plates

Cell culture medium

Potassium valerate stock solution

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

Microplate reader

Procedure:

Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.[9]

Treat the cells with various concentrations of Potassium valerate and a vehicle control.

Incubate for the desired time period (e.g., 24, 48, or 72 hours).

Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple

precipitate is visible.[10]

Remove the medium and add 100-150 µL of solubilization solution to each well to dissolve

the formazan crystals.[8]

Read the absorbance at 570 nm using a microplate reader.[10]

Apoptosis (Annexin V) Assay
The Annexin V assay is used to detect apoptosis by identifying the translocation of

phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[11][12]

Materials:

Flow cytometer
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Annexin V-FITC conjugate

Propidium Iodide (PI) solution

1X Binding Buffer

Treated and control cells

Procedure:

Induce apoptosis in cells by treating with Potassium valerate.

Harvest the cells (including any floating cells) and wash with cold PBS.[11]

Resuspend the cells in 1X Binding Buffer.[13]

Add Annexin V-FITC and PI to the cell suspension.[11]

Incubate for 15-20 minutes at room temperature in the dark.[13]

Analyze the cells by flow cytometry within one hour.[12]

Annexin V-positive, PI-negative cells are in early apoptosis.[11]

Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.[11]

Western Blot for Protein Expression
Western blotting is used to detect specific proteins in a sample.[14][15][16] This can be used to

analyze the expression levels of key apoptotic proteins (e.g., caspases, Bcl-2 family proteins)

following treatment with Potassium valerate.

Materials:

SDS-PAGE gels

Transfer apparatus

PVDF or nitrocellulose membranes
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Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies against target proteins

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Imaging system

Procedure:

Prepare protein lysates from treated and control cells.

Separate the proteins by SDS-PAGE.[16]

Transfer the separated proteins to a membrane.[15]

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C.[16]

Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour

at room temperature.[16]

Wash the membrane again and add the chemiluminescent substrate.

Detect the signal using an imaging system.[15]

Workflow for HDAC Inhibitor Screening
For researchers interested in identifying novel HDAC inhibitors, the following workflow provides

a general framework for a screening campaign.
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General Workflow for HDAC Inhibitor Screening.

This technical guide provides a foundational resource for researchers and drug development

professionals working with Potassium valerate. By understanding its commercial sources,
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biological mechanism of action, and the appropriate experimental protocols, the scientific

community can further explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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